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Compound of Interest

Compound Name:
N-(4-acetyl-2-

bromophenyl)acetamide

CAS No.: 101209-08-9

Cat. No.: B010387

Get Quote

Part 1: Chemical Profile & Hazard Identification[1][2]
Before initiating any disposal procedure, the chemical nature of N-(4-acetyl-2-
bromophenyl)acetamide must be understood to prevent incompatible mixing.[1][2][3] This

compound is a halogenated aromatic amide, often used as an intermediate in organic

synthesis.[1] Its disposal pathway is strictly governed by its halogen content (Bromine), which

dictates specific incineration protocols to prevent the formation of toxic byproducts.[1]

Physicochemical & Hazard Summary[1][2][3]
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Property Data / Classification Operational Implication

Chemical Structure
Halogenated Acetanilide

Derivative

DO NOT mix with strong

oxidizers or strong bases.[1][2]

[3]

Physical State Solid (Crystalline powder)

Dispose of as Solid Hazardous

Waste unless dissolved in

solvent.[1][2][3]

Halogen Content Bromine (Br) present

MANDATORY

SEGREGATION: Must be

separated from non-

halogenated waste streams to

prevent equipment corrosion

and toxic emissions during

incineration.[2][3]

Primary Hazards Irritant (Skin/Eye/Respiratory)

Wear standard PPE (Nitrile

gloves, safety goggles, lab

coat).[1][2][3] Use fume hood

for dust control.[1]

RCRA Status (USA)
Not P/U Listed specifically;

Characteristic Waste

Classify as "Halogenated

Organic Solid" for waste

contractors.[1][2][3]

Part 2: Pre-Disposal Segregation & Storage
The Golden Rule of Chemical Waste:Never mix halogenated and non-halogenated wastes.

Mixing N-(4-acetyl-2-bromophenyl)acetamide with non-halogenated solvents (like Acetone or

Ethanol) contaminates the entire volume, forcing the disposal facility to treat the entire mixture

as halogenated.[1][2][3] This significantly increases disposal costs and environmental impact.

[1]

Storage Protocol
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar for solids.[1] If

in solution, use a chemically resistant glass or HDPE bottle.[1]

Labeling: The container must be labeled "HAZARDOUS WASTE - HALOGENATED

ORGANIC SOLID".

Explicitly list the full chemical name: N-(4-acetyl-2-bromophenyl)acetamide.[1][2][3]

Avoid abbreviations (e.g., do not write "NABPA").

Compatibility Check:

Incompatible with: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and Strong Bases

(e.g., Sodium Hydroxide).[1][2][3]

Risk:[1][4] Hydrolysis of the amide bond in basic conditions can release bromoanilines,

which are significantly more toxic.[1]

Part 3: Step-by-Step Disposal Workflow
This protocol ensures compliance with EPA (US) and local hazardous waste regulations.[1]

Phase 1: Waste Generation & Collection[1][2]
Scenario A: Pure Solid Waste

Transfer the solid directly into the designated Halogenated Solid Waste container.[1]

Wipe down the spatula/weighing boat with a solvent (e.g., Dichloromethane).[1]

Dispose of the wipe and the solvent into the Halogenated Solvent Waste carboy, not the

solid bin.[1]

Scenario B: Reaction Mixture (Liquid)

If the compound is dissolved in a halogenated solvent (DCM, Chloroform): Pour into

Halogenated Waste.[1]
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If dissolved in a non-halogenated solvent (Methanol, Ethyl Acetate): The mixture is now

Halogenated Waste. Pour into the Halogenated Waste stream.[1]

Phase 2: Waste Pickup Preparation
Seal: Ensure the cap is screwed on tightly.[1] Do not overfill (leave 10% headspace).[1]

Secondary Containment: Place the waste container in a secondary tray to catch potential

leaks.

Documentation: Complete your institution's "Chemical Waste Manifest."[1]

Key Field: Check "Halogenated" box.[1][5]

Key Field: List "N-(4-acetyl-2-bromophenyl)acetamide" as the principal constituent.[1][2]

[3]

Part 4: Waste Stream Management Logic
The following diagram illustrates the decision-making process for segregating this specific

compound to ensure safety and cost-efficiency.
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Waste: N-(4-acetyl-2-bromophenyl)acetamide

Physical State?

Solid / Powder Dissolved in Solution

Bin: Halogenated Organic Solids

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Yes

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

No

Carboy: Halogenated Organic Solvents

CRITICAL ACTION:
Classify Mixture as

HALOGENATED WASTE

Destruction: High-Temp Incineration
(w/ Acid Gas Scrubbing)

Click to download full resolution via product page
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Caption: Operational logic flow for the segregation of N-(4-acetyl-2-bromophenyl)acetamide.

Note that mixing with non-halogenated solvents irreversibly classifies the waste as

halogenated.[2]

Part 5: Emergency Contingencies
Spill Response (Solid)

Isolate: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear N95 respirator (if dust is present), nitrile gloves, and goggles.[1]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

Cleanup: Scoop up the material and the paper towel.[1] Place everything into a wide-mouth

jar labeled "Hazardous Waste - Debris (Halogenated)."

Wash: Clean the surface with soap and water; collect the rinse water as hazardous waste.[1]

Accidental Exposure[1][2]
Skin Contact: Brush off loose particles, then wash with soap and water for 15 minutes.[1][6]

Eye Contact: Rinse immediately with water for 15 minutes.[1][7] Seek medical attention if

irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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